Journal Name:Journal of Coatings Technology and Research
Journal ISSN:1945-9645
IF:2.3
Journal Website:http://www.springer.com/materials/surfaces+interfaces/journal/11998
Year of Origin:0
Publisher:
Number of Articles Per Year:129
Publishing Cycle:
OA or Not:Not
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-04-04 , DOI:
10.1186/s12302-023-00729-0
BackgroundInsecticides are applied on a large scale in the environment to control the oak processionary moth (Thaumetopoea processionea) for the protection of human health. Drift of the insecticides to non-target areas is a risk for the surrounding biodiversity. Since the habitats of the caterpillars are usually restricted to the treetops, the sprayers used to apply biocidal products must be able to transport the droplets over longer distances. Therefore, cannon sprayers are often used. In this study, spray drift in an oak avenue from a cannon sprayer with hydraulic atomisation was measured with two different nozzles. The aim of this study is to compare spray drift when using a cannon sprayer with different drift-reducing nozzles with cannon sprayers with pneumatic atomisation to find options to reduce drift to non-target areas.ResultsThe results show that compared to the basic drift values for biocidal products using a cannon sprayer with pneumatic atomisation, a cannon sprayer with ID-120-05 POM nozzles achieves a drift reduction of 75% and a classification in this reduction class. No drift reduction could be determined with a cannon sprayer with AirMix 110-05 nozzles.ConclusionsBetter knowledge of drift of biocidal products is of utmost urgency in order to be able to compare and classify the currently used technologies. When using a cannon sprayer, this study shows that specific drift values are recommended based on the type of atomisation, as droplet size is an important factor in reducing drift. By choosing the technology with the highest drift reduction, the drift of biocidal products into the environment can be minimised by 75%, thus ensuring a much better protection of the environment.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-03-31 , DOI:
10.1186/s12302-023-00726-3
The EU Commission published on the 26th of October 2022 its proposal for amending three central water management Directives, the Water Framework Directive, the Groundwater Directive, and the Directive on Environmental Quality Standards. The proposal introduces a series of amendments and changes to remedy shortcomings that were identified in the previous fitness check of the European water legislation and to align the legal framework with the scientific and technical progress of the last decades. This commentary briefly summarizes and evaluates the new elements that are most relevant from a toxicological and ecotoxicological perspective.The Commission proposal substantially extends the list of WFD priority substances and now includes 68 substances and substance groups. It also identifies five substances and substance groups as a priority for groundwater management. In several instances, generic sum-EQS values are suggested for selected substance groups, an approach that lacks scientific underpinning and might not always be sufficiently protective. EQS values for substances groups are certainly needed, but are better set using relative potency factors or other implementations of the Concentration Addition concept. The Commission proposal employs this approach for setting groupwise EQS values for PFAS chemicals and PAHs and it should be systematically applied also to other groups of priority substances.Effect-based methods (EBMs) are now included in the legal text of the WFD, which is highly welcome. However, the Commission proposal limits EBMs to explorative studies and does not include the setting of EQS values based on EBM-methods.Revising the major legislative frameworks offers opportunities to streamline water pollution management in the spirit of the “one substance, one assessment” idea. Further details on how substance evaluations performed in the context of water management can be harmonized with those performed by EFSA, ECHA and EMA during substance registration and authorization would have been welcome.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2022-11-24 , DOI:
10.1186/s12302-022-00690-4
Central European riverine networks are subject to widely varying local anthropogenic pressures, forcing species with limited dispersal abilities to adapt or become locally extinct. Previous catchment-wide studies have shown that some invertebrates tend to have pronounced population structuring throughout mountainous river networks, raising the question of whether this also translates into small-scale phenotypic differentiation and adaptation to local stressors. One such species is the headwater crustacean species Gammarus fossarum clade 11 (or lineage B), which we restudied in terms of population structure four years after first assessment. Our aim was not only to document the temporal stability/dynamics of the population structure, but we asked whether a small-scale genetic structuring also results in phenotypic differentiation and different susceptibility to a commonly applied pesticide. Therefore, we re-assessed population structure based on COI haplotypes and their frequencies, and quantified key parameters related to morphological and life-history differentiation. Furthermore, we examined the difference in sensitivity towards the pyrethroid insecticide deltamethrin. COI haplotype patterns were found to be stable over time and confirmed the small-scale population structuring within the catchment, with isolated headwater populations and connected downstream populations. While little life-history differentiation was observed, marked differences in susceptibility to the pyrethroid insecticide were found. Populations from pristine sites responded significantly more tolerant than populations from anthropogenically impacted sites—showing that prior exposure to a spectrum of stressors does not automatically increase tolerance to a specific stressor. Therefore, our study demonstrates that limited dispersal capacity is reflected not only in population structure, but also in small-scale variation in susceptibility to anthropogenic disturbance. The system thus provides a suitable experimental landscape to test the impact of further stressors (e.g., other novel entities, including pesticides with other modes of action) on locally isolated populations. Based on these findings, important recommendations for the protection of riverine species and their intraspecific genetic variation can be developed.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-05-30 , DOI:
10.1186/s12302-023-00744-1
BackgroundIntensive agriculture, including pesticides, is one of the many reasons for pollinator decline. The EU legislation on plant protection products (hereon pesticides) demands that the risks of active substances and their use in pesticide products are assessed for bees. However, the risk assessment is not always sufficient as shown, for example, in the case of the fungicide Amistar. The fungicide has been shown to cause lethal and sublethal effects on bumblebees at levels that, according to the EU risk assessment, do not require risk mitigation measures to protect bees. In order to understand the effects of chronic Amistar exposure on bumblebees, we studied whether 5 days of oral exposure to 0.015 µl Amistar (3.75 µg azoxystrobin/day) impairs bumblebees’ learning and memory performance in the 10-colour discrimination task.ResultsChronic Amistar treatment did not impair the learning of the bees, but a statistically non-significant negative trend was observed in memory retention between the final learning bout and the subsequent memory test.ConclusionsThe results of our study suggest that chronic sublethal exposure to Amistar fungicide did not significantly impair the learning ability of bumblebees. However, there was a trend towards impaired memory retention, although this was not statistically significant. These findings provide further support for the hypothesis that Amistar may have a negative effect on bee cognitive performance. It is important to continue studying the effects of widely used pesticides on pollinators, as their decline is a complex issue with multiple contributing factors. Understanding the effects of different pesticide residue levels on bumblebees can inform policymakers in making more sustainable pesticide legislation and help protect pollinators.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-07-22 , DOI:
10.1186/s12302-023-00761-0
BackgroundThe drastic change in an ecosystem as a threshold phenomenon caused by abrupt changes in environmental conditions is a focus of current ecological research. However, the study of ecological thresholds has generally been limited to estimating the threshold values of single factors. Using eDNA metabarcoding technology, we collected zooplankton data from Baiyangdian Lake, the largest freshwater lake in the North China Plain, to explore the zooplankton community distribution characteristics and the relevant environmental factors. We used Threshold Indicator Taxa Analysis (TITAN) to determine the thresholds of key environmental factors and to identify the factors influencing biological diversity.ResultsBy comparing previous studies, we found that the zooplankton community composition based on eDNA metabarcoding was similar to that based on morphological methods, and that the data could be used to estimate ecological thresholds and assess risk conditions. Temperature (T), electrical conductivity (EC), and turbidity were the major environmental factors affecting the zooplankton community structure. The composition and structure of zooplankton communities in rivers and lakes were significantly different due to the influence of specific environmental factors. The results of TITAN analysis showed that there were different indicator species for T and EC in rivers and lakes. The protection thresholds of zooplankton in rivers were T = 19.0 °C and EC = 795 μS/cm, whereas the protection thresholds of zooplankton in lakes were T = 14.3 °C and EC = 1920 μS/cm. The overall values for the Baiyangdian watershed were T = 15.5 °C and EC = 1073 μS/cm. Compared with the field monitoring results, approximately 50% of the water quality index values at the sampling points in the Baiyangdian watershed exceeded the negative response threshold, indicating that Baiyangdian Lake was disturbed.ConclusionsThe validity of eDNA technology in biodiversity analysis was confirmed by the zooplankton community data from Baiyangdian Lake. The ecological thresholds derived by combining eDNA technology with Threshold Indicator Taxa Analysis (TITAN) are beneficial to the biological conservation of the region.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-02-15 , DOI:
10.1186/s12302-023-00716-5
Laboratory tests and column tests were carried out in a waterwoks to investigate the removal of short- and long-chain PFAS using activated carbon filtration and ion exchange treatment. For all adsorbents, the sorption affinity of short-chain per- and polyfluoroalkyl carboxylic acids (PFCA) was significantly lower than that of long-chain PFAS or short-chain per- and polyfluoroalkyl sulfonic acids (PFSA). In the PFAS-polluted groundwater matrix, the short-chain PFCA PFBA and PFPeA could only be sufficiently removed with activated carbon over short run times of 6000 and 11,000 bed volumes (BV), respectively. Longer PFCA with a chain length of C6 or more were removed over longer run times.The removal of short-chain PFCA using ion exchange media could also only be achieved over relatively short run times of 5000 BV for PFBA, 10,000BV for PFPeA and 18,000 BV for PFHxA. These are sometimes significantly longer than those of activated carbon. Due to the higher material costs for ion exchange media, there are nevertheless no lower operating costs when the ion exchangers are used in single-use mode. However, ion exchangers can be regenerated and then reused which can result in economic advantages compared to activated carbon filtration. However, for the extensive regeneration, especially for the elution of the long-chain PFAS, the additional use of ethanol is needed in the process. In contrast, the short-chain PFBA and PFPeA can be extracted without organic solvent from a weakly basic ion exchanger.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-01-19 , DOI:
10.1186/s12302-022-00701-4
The COVID-19 pandemic has had many deep social and economic impacts that go beyond health issues. One consequence is that the pandemic has made it even harder to mobilize the financial resources needed to pursue SDG 13 (Climate Action) as a whole and to fund climate change mitigation and adaptation efforts in particular. This is especially acute in respect of the efforts to achieve the targets set by the Paris Agreement and by the recent decisions in Glasgow. This paper looks at how the COVID-19 pandemic has accelerated poverty and undermined climate change mitigation and adaptation efforts, as a result of the switches in priorities and funding. Using a review of the recent literature, an analysis of international trends, and a survey among climate scientists, it identifies some of the impacts of the pandemic on climate change mitigation and adaptation efforts and discusses their implications. The findings indicate a decrease in funding to climate change research since the pandemic crisis. The bibliometric analysis reveals that a greater emphasis has been placed on the relationship between COVID-19 and poverty when compared to the interrelations between COVID-19 and climate change. Addressing climate change is as urgent now as it was before the pandemic crisis started, and efforts need to be made to upkeep the levels of funding needed to support research in this field.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-01-18 , DOI:
10.1186/s12302-022-00708-x
BackgroundIn 2020, the European Commission published the Chemical Strategy for Sustainability (CSS) in which it aims to increase the level of protection for human health and the environment from hazardous chemicals. Part of the implementation of the CSS will involve a reform of the REACH authorisation and restriction processes. One option for the reform of the authorisation process is to implement the essential-use concept as a tool to guide decision-making on applications for authorisation to make the process more efficient and to align it with societal needs. The purpose of this study is to investigate whether changes in the legal text that defines the authorisation process, and of the amount and type of information that applicants should provide in an application for authorisation, are needed to enable an implementation of the essential-use concept.ResultsThe results suggest that no fundamental changes in the regulatory requirements are needed and that applicants should already provide sufficient and relevant information to the authorities to determine if the use(s) applied for is (are) essential.ConclusionsAlthough the REACH authorisation already provides a legal and practical basis for an implementation of the essential-use concept, the feasibility of the essentiality assessment and its potential to make the decision-making on applications more efficient are highly dependent on the quality of the information provided and the clearness of decision criteria. However, if an applicant successfully demonstrates that the risk related to the use(s) applied for is adequately controlled, it could not be legally justified for the European Commission to refuse an authorisation by arguing that the use(s) applied for is (are) non-essential.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-01-28 , DOI:
10.1186/s12302-023-00714-7
BackgroundAgricultural products are frequently co-contaminated by mycotoxins and pesticides. Most studies have only focused on the single toxicities of these chemicals, while their combined effects are neglected. Therefore, we investigated the combined toxic effects of T-2 toxin (T-2) and propiconazole (PRO) on zebrafish (Danio rerio).ResultsOur data exhibited that T-2 had higher toxicity to embryonic fish (96-h LC50 value of 0.39 mg a.i. L−1) than PRO (96-h LC50 value of 17.16 mg a.i. L−1). The mixture of T-2 and PRO showed an acute synergistic effect on zebrafish. Meanwhile, indicators associated with oxidative stress (SOD, Mn-sod, and cat) displayed significant variations in most exposures to T-2 and PRO mixtures (MTP) compared with the single exposures. The expressions of apoptosis-related genes cas3 and cas9 were also substantially elevated in the high-dose MTP exposure compared with the corresponding T-2 exposure. Besides, the expressions of endocrine system-related genes (TRβ, tsh, crh, cyp19a, and vtg1) were markedly varied in most MTP exposures compared with the corresponding single exposures. Our present results suggested that the mixture of T-2 and PRO could cause enormous effects on oxidative stress, cellular apoptosis, and the hypothalamic–pituitary–thyroid/hypothalamic–pituitary–gonadal (HPG/HPT) axis of zebrafish.ConclusionsOur results provided new insights into the development of combined pollution standards for agricultural products. Taken together, the impact of the combined effects could be considered and regulated as priorities.
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-01-16 , DOI:
10.1186/s12302-022-00709-w
BackgroundAtrial fibrillation (AF) is the most common arrhythmia, resulting in serious cardiovascular diseases. Air pollution may cause heart rate disturbance, but there is no clear or consistent evidence that short-term exposure to air pollution leads to an increased risk of hospitalisation for symptomatic episodes of AF. This study aimed to assess the impact of short-term exposure to air pollution on inpatient numbers.MethodsThe inpatient records of AF cases in nine cities of the Sichuan Province, China and air pollution and meteorological data from 183 monitoring stations from 2017 to 2018 were collected. The impact of short-term exposure to air pollution on AF inpatients was evaluated using a time-stratified crossover case study design. The economic burden of AF attributable to air pollution was also estimated.ResultsA total of 5,958 patients with AF from 123 medical institutions were included in the analysis. Air pollutants had a significant impact on the number of patients with AF. The number increased by 2.5% (95% confidence interval [CI] = 1.006 to 1.044) and 1.8% (95% CI = 1.003–1.033) for every 10 µg/m3 increase in PM2.5, PM10, concentration, respectively. Moreover, the number increased by 12.7% (95% CI = 1.006 to 1.262) for every 10 µg/m3 increase of SO2 concentration. For every 0.1 μg/m3 increase in CO concentration, the number of inpatients with AF increased by 3.9% (95% CI = 1.010–1.070). People aged 65 years or older and women were more likely to be affected by air pollutants. The AF in 430 and 209 inpatients were attributable to PM2.5 and PM10, respectively. The total hospitalization expenses attributed to excessive exposure to PM2.5 and PM10 were 13.98 million CNY and 6.68 million CNY, respectively. Furthermore, the out-of-pocket expenses were 6.81 million CNY and 3.28 million CNY, respectively.ConclusionsThis study showed a strong correlation between air pollution and AF. Hence, there is a need to reduce air pollution to control health risks.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
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工程技术4区 | CHEMISTRY, APPLIED 应用化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
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N.A. | 0 | Science Citation Index Science Citation Index Expanded | Not |
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